8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[2-(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C15H21N3O2S/c1-10-12(21-11(2)17-10)7-14(20)18-5-3-15(4-6-18)8-13(19)16-9-15/h3-9H2,1-2H3,(H,16,19)
• InChI Key: PGHVXVDGONKRNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)N2CCC3(CC2)CC(=O)NC3
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one, also known as MTDP, is a novel compound that has been the subject of extensive research in recent years. MTDP is a spirocyclic compound that has shown promising results in various scientific applications, including drug discovery and development.

Mechanism of Action

8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one exerts its pharmacological effects by binding to specific receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. This binding leads to the modulation of various signaling pathways, resulting in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to increased motivation and reward-seeking behavior. 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and other forms of damage. Additionally, 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in high purity and yield. It also has a high affinity for specific receptors in the brain, making it a useful tool for studying the effects of receptor modulation. However, 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has some limitations, including potential toxicity and the need for further research to fully understand its pharmacological effects.

Future Directions

There are several future directions for research on 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one. One potential direction is to further investigate its potential use in the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease. Another potential direction is to explore the use of 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one in combination with other drugs for the treatment of cancer. Additionally, further research is needed to fully understand the pharmacological effects of 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one and its potential limitations.

Scientific Research Applications

8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has been extensively studied for its potential use in drug discovery and development. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 8-[(2,4-dimethyl-1,3-thiazol-5-yl)acetyl]-2,8-diazaspiro[4.5]decan-3-one has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the treatment of neurological disorders.